Pelecopan

• CAS No.: 2378380-49-3
• Molecular Formula: C23H19FN2O4
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 2-[2-[[7-[2-(aminomethyl)-3-fluoropyridin-4-yl]-1-benzofuran-5-yl]methoxy]phenyl]acetic acid
• InChI: InChI=1S/C23H19FN2O4/c24-22-17(5-7-26-19(22)12-25)18-10-14(9-16-6-8-29-23(16)18)13-30-20-4-2-1-3-15(20)11-21(27)28/h1-10H,11-13,25H2,(H,27,28)
• InChI Key: AUARNXJEAZFQCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)OCC2=CC(=C3C(=C2)C=CO3)C4=C(C(=NC=C4)CN)F

Description

It is primarily used to prevent both intravascular and extravascular hemolysis in paroxysmal nocturnal hemoglobinuria (PNH) and other alternative pathway-mediated diseases .

Preparation Methods

The synthesis of Pelecopan involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic routes and industrial production methods are proprietary and not publicly disclosed. it is known that this compound is synthesized to achieve high purity and potency, with an IC50 value of 14.3 nM for complement factor D .

Chemical Reactions Analysis

Pelecopan undergoes various chemical reactions, primarily focusing on its inhibitory activity against complement factor D. It exhibits potent inhibitory activity for purified human factor D and inhibits its proteolytic activity against factor B bound to C3b. The major products formed from these reactions include the suppression of C3 fragment deposition on PNH erythrocytes .

Scientific Research Applications

Pelecopan has significant scientific research applications, particularly in the field of immunology and inflammation. It is used to study paroxysmal nocturnal hemoglobinuria, a rare bone marrow failure disorder characterized by hemolytic anemia, thrombosis, and peripheral blood cytopenias. This compound’s ability to inhibit complement factor D makes it a valuable tool for researching alternative pathway-mediated diseases .

Mechanism of Action

Pelecopan exerts its effects by targeting complement factor D, a serine protease involved in the alternative complement pathway. By inhibiting factor D, this compound prevents the formation of the complement component C3 convertase and the amplification loop of the complement cascade. This inhibition prevents both intravascular and extravascular hemolysis in paroxysmal nocturnal hemoglobinuria .

Comparison with Similar Compounds

Pelecopan is unique in its high specificity and potency as a complement factor D inhibitor. Similar compounds include vemircopan, iptacopan, and pegcetacoplan, which also target different components of the complement pathway. this compound’s selectivity for factor D and its oral bioavailability distinguish it from these other inhibitors .